Cas no 1805035-83-9 (Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate)

Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. The presence of reactive functional groups—bromomethyl, cyano, and difluoromethyl—enables selective modifications, facilitating its use in cross-coupling reactions, nucleophilic substitutions, and fluorinated compound synthesis. The ester moiety enhances solubility and further derivatization potential. Its structural features make it valuable for constructing complex heterocycles and bioactive molecules, particularly in medicinal chemistry for drug discovery. The compound's stability under controlled conditions ensures reliable handling and storage. Its multifunctional design offers synthetic flexibility, making it a practical choice for researchers developing novel fluorinated or nitrogen-containing compounds.

Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate structure

1805035-83-9 structure

Product Name:Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate

CAS No:1805035-83-9

MF:C₁₀H₇BrF₂N₂O₂

MW:305.075588464737

CID:4880142

Update Time:2025-06-11

Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate
- Inchi： 1S/C10H7BrF2N2O2/c1-17-10(16)7-5(3-14)4-15-8(9(12)13)6(7)2-11/h4,9H,2H2,1H3
- InChI Key： MJDTWOVXBSSQOG-UHFFFAOYSA-N
- SMILES： BrCC1C(C(F)F)=NC=C(C#N)C=1C(=O)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 332
XLogP3: 1.6
Topological Polar Surface Area: 63

Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029038312-250mg	Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate	1805035-83-9	95%	250mg	$1,068.20	2022-04-01
Alichem	A029038312-500mg	Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate	1805035-83-9	95%	500mg	$1,651.30	2022-04-01
Alichem	A029038312-1g	Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate	1805035-83-9	95%	1g	$3,039.75	2022-04-01

Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate Related Literature

1. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

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5. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845

Related Categories

Additional information on Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate

Research Briefing on Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate (CAS: 1805035-83-9)

Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate (CAS: 1805035-83-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting infectious diseases and cancer. Recent studies have highlighted its utility in the construction of pyridine-based scaffolds, which are prevalent in many FDA-approved drugs. This briefing provides an overview of the latest research advancements involving this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

Recent literature underscores the importance of Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate as a versatile building block in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its role in the synthesis of novel kinase inhibitors, which exhibit potent activity against resistant strains of cancer cells. The bromomethyl and difluoromethyl groups in the compound facilitate further functionalization, enabling the development of derivatives with enhanced pharmacokinetic properties. Additionally, its cyano group contributes to the stability and binding affinity of the resulting molecules.

In the context of infectious diseases, a 2024 preprint from Bioorganic & Medicinal Chemistry Letters reported the use of this compound in the design of antiviral agents targeting RNA-dependent RNA polymerases. The study revealed that derivatives of Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate exhibited low nanomolar inhibitory activity against SARS-CoV-2, suggesting its potential as a lead compound for future antiviral therapies. The researchers emphasized the compound's ability to undergo nucleophilic substitution reactions, which allows for the introduction of diverse pharmacophores.

From a synthetic perspective, advancements in green chemistry have also explored the use of this compound. A 2023 paper in ACS Sustainable Chemistry & Engineering described a solvent-free, catalytic method for its conversion into high-value intermediates, reducing environmental impact while maintaining high yields. This aligns with the growing demand for sustainable practices in pharmaceutical manufacturing. Furthermore, computational studies have provided insights into the compound's reactivity patterns, aiding in the rational design of more efficient synthetic routes.

In conclusion, Methyl 3-(bromomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-carboxylate (CAS: 1805035-83-9) continues to be a focal point in drug discovery due to its structural versatility and biological relevance. Ongoing research is expected to uncover additional applications, particularly in the development of next-generation therapeutics for challenging diseases. Future studies may explore its potential in combination therapies or as a scaffold for targeted drug delivery systems.